1-Nitro-3-(trinitromethyl)benzene
Overview
Description
1-Nitro-3-(trinitromethyl)benzene is a highly nitrated aromatic compound It is characterized by the presence of a nitro group (-NO₂) and a trinitromethyl group (-C(NO₂)₃) attached to a benzene ring
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-Nitro-3-(trinitromethyl)benzene can be synthesized through a multi-step nitration process. The nitration of benzene derivatives typically involves the use of concentrated nitric acid and sulfuric acid as catalysts. The process requires careful control of temperature and reaction conditions to ensure the selective introduction of nitro groups .
Industrial Production Methods: Industrial production of this compound involves large-scale nitration processes. These processes are optimized for yield and purity, often employing continuous flow reactors and advanced separation techniques to isolate the desired product .
Chemical Reactions Analysis
Types of Reactions: 1-Nitro-3-(trinitromethyl)benzene undergoes various chemical reactions, including:
Oxidation: The compound can be further oxidized to introduce additional nitro groups or other functional groups.
Reduction: Reduction reactions can convert the nitro groups to amino groups, leading to the formation of different derivatives.
Substitution: Electrophilic aromatic substitution reactions can occur, allowing
Properties
CAS No. |
71156-14-4 |
|---|---|
Molecular Formula |
C7H4N4O8 |
Molecular Weight |
272.13 g/mol |
IUPAC Name |
1-nitro-3-(trinitromethyl)benzene |
InChI |
InChI=1S/C7H4N4O8/c12-8(13)6-3-1-2-5(4-6)7(9(14)15,10(16)17)11(18)19/h1-4H |
InChI Key |
UPZHSWSXXYMIPR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
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